Cas no 86750-34-7 (3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester)

3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester structure
86750-34-7 structure
Product Name:3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester
CAS No:86750-34-7
MF:C7H10N2O4
MW:186.165301799774
CID:862123
PubChem ID:251644
Update Time:2025-04-19

3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester
    • ethyl 3,6-dioxopiperazine-2-carboxylate
    • NSC-72277
    • NCIOpen2_000355
    • 86750-34-7
    • 3-Carbethoxy-2,5-piperazinedione
    • 7149-63-5
    • D72772
    • NSC72277
    • CS-0046480
    • FT-0762861
    • DTXSID60290985
    • Inchi: 1S/C7H10N2O4/c1-2-13-7(12)5-6(11)8-3-4(10)9-5/h5H,2-3H2,1H3,(H,8,11)(H,9,10)
    • InChI Key: JGDBWGPIUGDQTO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(NCC(N1)=O)=O)=O

Computed Properties

  • Exact Mass: 186.06405680g/mol
  • Monoisotopic Mass: 186.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.5Ų

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